Cas no 21243-09-4 (3-(2-fluorophenyl)sulfanylpropanoic Acid)

3-(2-Fluorophenyl)sulfanylpropanoic Acid is a fluorinated aromatic thioether derivative with a propanoic acid functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural features, combining a fluorine-substituted phenyl ring with a sulfanylpropanoic acid moiety. The fluorine atom enhances electronic properties, potentially influencing reactivity and binding interactions, while the thioether linkage offers versatility for further derivatization. The propanoic acid group provides a handle for conjugation or salt formation, improving solubility. This compound may serve as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry applications where fluorinated aromatic systems are valued for their metabolic stability and lipophilicity.

3-(2-fluorophenyl)sulfanylpropanoic Acid structure

21243-09-4 structure

Product Name:3-(2-fluorophenyl)sulfanylpropanoic Acid

CAS No:21243-09-4

MF:C₉H₉FO₂S

MW:200.229964971542

CID:843163

PubChem ID:7131505

Update Time:2025-05-28

3-(2-fluorophenyl)sulfanylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

- 3-[(2-FLUOROPHENYL)THIO]PROPANOIC ACID
- 3-(2-fluorophenyl)sulfanylpropanoate
- J-511421
- EN300-15264
- 21243-09-4
- F87628
- AB01330254-02
- CS-0235089
- 3-((2-Fluorophenyl)thio)propanoicacid
- Z103229718
- 3-[(2-fluorophenyl)sulfanyl]propanoic acid
- JPMXZLIXJBBIGL-UHFFFAOYSA-N
- 3-(2-fluorophenyl)sulfanylpropanoic Acid
- AKOS000263936
- SCHEMBL5143206
- NCGC00337838-01
- 3-((2-Fluorophenyl)thio)propanoic acid
- MDL： MFCD06208520
- Inchi： 1S/C9H9FO2S/c10-7-3-1-2-4-8(7)13-6-5-9(11)12/h1-4H,5-6H2,(H,11,12)
- InChI Key： JPMXZLIXJBBIGL-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1F)CCC(=O)O

Computed Properties

Exact Mass: 200.03077
Monoisotopic Mass: 200.03072886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 62.6Å²

Experimental Properties

PSA: 37.3

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F590128-25mg	3-[(2-fluorophenyl)sulfanyl]propanoic Acid	21243-09-4		25mg	$ 50.00	2022-06-05
TRC	F590128-50mg	3-[(2-fluorophenyl)sulfanyl]propanoic Acid	21243-09-4		50mg	$ 70.00	2022-06-05
TRC	F590128-250mg	3-[(2-fluorophenyl)sulfanyl]propanoic Acid	21243-09-4		250mg	$ 275.00	2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305759-50mg	3-[(2-fluorophenyl)sulfanyl]propanoic acid	21243-09-4	97%	50mg	￥1497	2023-02-17
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305759-1g	3-[(2-fluorophenyl)sulfanyl]propanoic acid	21243-09-4	97%	1g	￥3276	2023-04-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1305759-2.5g	3-[(2-fluorophenyl)sulfanyl]propanoic acid	21243-09-4	97%	2.5g	￥14367	2023-02-17
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